Cas no 30831-85-7 (Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-)

Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)- structure
30831-85-7 structure
Product Name:Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-
CAS No:30831-85-7
MF:C11H8F3NO
MW:227.18253326416
CID:312177
PubChem ID:207818
Update Time:2025-04-19

Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2,2-trifluoro-1-(1(2H)-quinolinyl)-
    • 2,2,2-trifluoro-1-(2H-quinolin-1-yl)ethanone
    • 1-Trifluoroacetyl-1,2-dihydroquinoline
    • 30831-85-7
    • DTXSID40184838
    • BRN 1247140
    • Quinoline, 1,2-dihydro-1-trifluoroacetyl-
    • Inchi: 1S/C11H8F3NO/c12-11(13,14)10(16)15-7-3-5-8-4-1-2-6-9(8)15/h1-6H,7H2
    • InChI Key: BWLZUZVCVOPRLI-UHFFFAOYSA-N
    • SMILES: FC(C(N1CC=CC2C=CC=CC1=2)=O)(F)F

Computed Properties

  • Exact Mass: 227.05584
  • Monoisotopic Mass: 227.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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